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Compound of Interest

Compound Name: ACORINE

Cat. No.: B1139253 Get Quote

Disclaimer: The chemical "ACORINE" is not found in standard chemical databases. The

following procedures are for Acridine Orange, a hazardous chemical substance commonly

used in laboratory settings, which is presumed to be the intended subject of the query. It is

imperative to consult your institution's specific safety data sheets (SDS) and waste disposal

protocols before handling or disposing of any chemical.

Acridine Orange is a fluorescent nucleic acid binding dye that requires careful handling and

disposal due to its potential hazards.[1] Adherence to these procedures is critical for laboratory

safety and environmental protection.

Immediate Safety and Handling Protocols
Before handling Acridine Orange, familiarize yourself with its safety profile. Personal protective

equipment (PPE) is the first line of defense against accidental exposure.[1]

Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Skin and Body Protection: A fully fastened laboratory coat or a disposable jumpsuit must be

worn.[2]
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Respiratory Protection: In situations where aerosols or dust may be generated, appropriate

respiratory protection should be used.[1]

Ventilation: All operations involving Acridine Orange powder or volatile solutions must be

conducted within a certified chemical fume hood.[1][2]

In the event of a spill, immediate action is necessary to contain and clean the affected area.[1]

For small spills, trained personnel wearing appropriate PPE can absorb the material with an

inert substance, place it in a sealed container, and dispose of it as dangerous waste.[3]

Quantitative Data for Acridine Orange
Property Value Reference

CAS Number 494-38-2 [4]

Subcutaneous LD50 (mouse) 250 mg/kg [4]

PAC-1 0.090 mg/m³ [4]

PAC-2 0.98 mg/m³ [4]

PAC-3 5.9 mg/m³ [4]

Bulk Density ~200 kg/m ³ [5]

Experimental Protocol for Disposal of Acridine
Orange Waste
Acridine Orange waste is classified as Dangerous Waste and must be managed accordingly.[1]

[3] Under no circumstances should it be disposed of down the drain or in the regular trash.[1][2]

Step-by-Step Disposal Protocol:

Waste Minimization: Plan experiments to minimize the generation of Acridine Orange waste.

[2]

Waste Collection: All Acridine Orange waste, including contaminated materials (e.g., gloves,

pipette tips, absorbent paper), must be collected in a compatible and clearly labeled
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container.[1][3] Polyethylene containers are recommended.[1][3] For commingled wastes

that may react, specialized waste containers may be necessary.[1][3]

Labeling: Before adding any waste, the container must be affixed with a "Dangerous Waste"

label.[1][3]

Storage: Waste containers should be stored in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[1][3][6]

Disposal Request: Once the container is full or no longer in use, an online Chemical Waste

Collection Request or equivalent service must be submitted to your institution's

Environmental Health and Safety (EH&S) department for proper disposal.[1]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Acridine Orange waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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